Cas no 131237-91-7 (2(3H)-Thiophenimine,dihydro-5-methyl-, hydrochloride (1:1))

• Product Name: 2(3H)-Thiophenimine,dihydro-5-methyl-, hydrochloride (1:1)
• CAS No: 131237-91-7
• MF: C₅H₁₀ClNS
• MW: 151.657598972321
• CID: 186090
• PubChem ID: 125462
• Update Time: 2025-04-19

2(3H)-Thiophenimine,dihydro-5-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiophenimine,dihydro-5-methyl-, hydrochloride (1:1)
• 5-methyl-2-iminothiolane
• 5-methylthiolan-2-imine
• (2E)-5-methyldihydrothiophen-2(3H)-imine hydrochloride (1:1)
• 2(3H)-Thiophenimine, dihydro-5-methyl-, hydrochloride, (+-)-
• DTXSID50927137
• 5-Methylthiolan-2-imine--hydrogen chloride (1/1)
• SCHEMBL5848795
• 131237-91-7
• 5-methylthiolan-2-imine;hydrochloride

• Inchi： 1S/C5H9NS.ClH/c1-4-2-3-5(6)7-4;/h4,6H,2-3H2,1H3;1H
• InChI Key： QCMLIGGIMJXZBB-UHFFFAOYSA-N
• SMILES： Cl.S1C(CCC1C)=N

Computed Properties

• Exact Mass: 151.0224
• Monoisotopic Mass: 151.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 23.85